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Compound of Interest

Compound Name: Methylcyclopentadecenone

Cat. No.: B13395399

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial sources,
availability, and scientific applications of Methylcyclopentadecenone. This information is
intended to assist researchers, scientists, and professionals in drug development in sourcing
this compound for laboratory and investigational use.

Commercial Sourcing and Availability

Methylcyclopentadecenone is available from various chemical suppliers, primarily located in
China. The compound is offered in different grades, purities, and quantities to suit a range of
research and development needs. Below is a summary of commercial availability based on
publicly accessible data.
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Supplier

Location

Purity

Available
Quantities

Grade

CAS
Number

Condice
Chemical
(Hubei) Co.,
Ltd.

China

99%

1kg, 25kg

Not Specified

82356-51-2

Shanghai

UCHEM Inc.

China

99%

1kg, 25kg

Not Specified

82356-51-2

Shanghai
Dingfen
Chemical
Technology
Co., Ltd.

China

96%

1g, 59, 2549,
100g, 500g

Not Specified

82356-51-2

Wuhan
Netcom
Electronic
Commerce
Limited

China

50%, 90%,
95%

25kg

Not Specified

82356-51-2

Wuhan
kemike
Biomedical
Technology
Co., Ltd.

China

96%

Not Specified

Not Specified

82356-51-2

Klong

Industrial Co.,

Ltd.

China

Not Specified

25kgs

Not Specified

82356-51-2

Guangzhou
Yaoguang
Technology
Co., Ltd.

China

99%

Not Specified

Reagent
Grade

82356-51-2

Xian ZB
Biotech
Co.,Ltd.

China

99%

Not Specified

Daily
Chemical

82356-51-2
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Kindchem ) N Industrial
China 98% Not Specified 82356-51-2
Co., Ltd. Grade
Shan Dong
Believe ) N Medical
] China 99% Not Specified 82356-51-2
Chemical Grade
Pte. Ltd.
Wolfa Not Specified  99% Not Specified  Food Grade 82356-51-2
NINGBO
INNO ) ) ) Ton to -
China High Purity Not Specified  82356-51-2
PHARMCHE hundred tons
M CO.,LTD.
Research
Chemicals,
BOC . . : :
) USA Not Specified  Not Specified  Biochemicals, 82356-51-2
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Acquiring Methylcyclopentadecenone for Research:

A Workflow

The process of obtaining Methylcyclopentadecenone for research purposes involves several
key steps, from initial supplier identification to final procurement and laboratory application. The

following diagram illustrates a typical workflow for researchers.
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Caption: Workflow for sourcing research-grade Methylcyclopentadecenone.
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Research Applications and Experimental
Considerations

While primarily known for its use as a fragrance ingredient with a powerful musk note,
Methylcyclopentadecenone and its related chemical structures, such as cyclopentenediones
and cyclopentenone derivatives, are subjects of scientific investigation for their potential
biological activities.[1][2]

Synthesis and Chemical Properties

Methylcyclopentadecenone is a macrocyclic ketone.[1] Its synthesis can be achieved through
the rearrangement of 14-methyl-16-oxabicyclo[10.3.1]hexadec-1(15)-ene, which is catalyzed
by phosphoric acid.[1] The starting material for this process is cyclododecanone.[1] Another
described method involves the cyclization of 2,15-diketohexadecane. This unsaturated ketone
can be hydrogenated to yield dI-Muscone.

Toxicological and Safety Evaluation

A toxicologic and dermatologic review of 3-methylcyclopentadecenone has been conducted,
indicating its membership in the macrocyclic ketones fragrance structural group.[3] Studies
have shown that it is generally not irritating in humans after a single application, though some
animal studies indicated irritation at high concentrations.[3] No genotoxicity was observed in
bacterial and mammalian cell lines, and a reproductive toxicity study compliant with OECD
guidelines found no adverse effects.[3] The Environmental Working Group (EWG) notes a
moderate concern for allergies and immunotoxicity.[4]

Investigational Research in Drug Discovery

The cyclopentenone ring is a key structural motif found in a variety of natural products and is
considered a valuable building block in organic synthesis for creating compounds with
interesting biological properties.[5] Research into cyclopentenedione derivatives has revealed a
broad spectrum of biological activities, including anti-inflammatory, cytostatic, antibacterial, and
antifungal effects.[2]

While specific, detailed experimental protocols for the use of Methylcyclopentadecenone in
drug development are not widely published, the general methodologies for evaluating related
compounds can provide a framework for future research. The synthesis and biological
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evaluation of various cyclopentenone and cyclopentaquinoline derivatives have been reported,

often involving the following stages:

Chemical Synthesis: Novel derivatives are synthesized, often through multi-step reactions.[5]

[6]

Structural Elucidation: The chemical structures of the newly synthesized compounds are
confirmed using analytical techniques such as 1H NMR, 13C NMR, and mass spectrometry.

[5]

In Vitro Biological Assays: The synthesized compounds are screened for biological activity
against various cell lines (e.g., cancer cell lines) or enzymatic targets.[5][7] For instance, the
anti-inflammatory activity of morpholinopyrimidine derivatives was assessed in LPS-
stimulated macrophage cells.[8]

Mechanism of Action Studies: Further experiments, such as Western blotting and cell cycle
analysis, are conducted to elucidate the mechanism by which the active compounds exert
their effects.[7]

In Silico Studies: Computational methods like molecular docking are often employed to
predict the binding interactions of the compounds with their biological targets.[7][8]

The following diagram illustrates a generalized workflow for the synthesis and biological

evaluation of novel chemical derivatives, which could be applied to

Methylcyclopentadecenone.
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Caption: Generalized workflow for synthesis and biological evaluation.
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Researchers interested in exploring the therapeutic potential of Methylcyclopentadecenone
could adapt these general protocols to investigate its effects in various disease models. Given
the known biological activities of related cyclopentenone structures, this compound may
represent an interesting starting point for medicinal chemistry and drug discovery efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13395399?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13395399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

